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Compound of Interest

Compound Name: (3E,5Z)-Octadien-2-one-13C2

Cat. No.: B12366305 Get Quote

Essential Safety and Handling Guide for (3E,5Z)-
Octadien-2-one-13C2
This guide provides crucial safety and logistical information for the handling and disposal of

(3E,5Z)-Octadien-2-one-13C2, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment.

Isotopic labeling with 13C is not expected to alter the chemical properties significantly;

therefore, the safety precautions for the unlabeled parent compound are applicable.

Physical and Chemical Properties
A summary of the known physical and chemical properties for isomers of Octadien-2-one is

presented below. This data is essential for safe handling and storage.
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Property Value Source

Appearance
Colorless to pale yellow clear

liquid (est)
[1]

Specific Gravity
0.88000 to 0.89000 @ 20.00

°C
[2]

Flash Point 146.00 °F / 63.33 °C (TCC) [2]

Boiling Point
194.00 to 195.00 °C @ 760.00

mm Hg (est)
[1]

Molecular Weight 124.18 g/mol [3]

Hazard Identification and Personal Protective
Equipment (PPE)
(3E,5Z)-Octadien-2-one is classified with the following hazards:

H315: Causes skin irritation.[3][4]

H317: May cause an allergic skin reaction.[3][4]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this substance.
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PPE Category Specific Requirements Citation

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Hand Protection

Chemical impermeable gloves.

Handle with gloves that have

been inspected prior to use.

[4]

Skin and Body
Wear fire/flame resistant and

impervious clothing.
[4]

Respiratory

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

[4]

Safe Handling and Storage Workflow
The following diagram outlines the essential steps for the safe handling and storage of (3E,5Z)-
Octadien-2-one-13C2.
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Safe Handling and Storage Workflow

Preparation
- Ensure adequate ventilation.

- Set up emergency exits.

Don PPE
- Safety goggles

- Impervious gloves
- Protective clothing

Step 1

Chemical Handling
- Handle in a well-ventilated place.
- Avoid contact with skin and eyes.

- Use non-sparking tools.

Step 2

Storage
- Keep container tightly closed.

- Store in a cool, dark place.
- Store away from incompatible materials.

Step 3

Click to download full resolution via product page

Workflow for safe handling and storage.

Step-by-Step Handling and Emergency Procedures
Handling:

Ventilation: Always handle in a well-ventilated area.[4]

Personal Protective Equipment: Wear suitable protective clothing, gloves, and eye/face

protection.[2][4]

Avoid Contact: Avoid contact with skin and eyes.[4]
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Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools to

prevent fire caused by electrostatic discharge.[4]

First Aid Measures:

After skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water. Consult a doctor.[4]

After eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

After ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[4]

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety. Do not allow the

chemical to enter drains or be disposed of with regular trash.[4][5]

Disposal Workflow:

Chemical Disposal Workflow

Waste Collection
- Use a dedicated, labeled, leak-proof container.

Segregation
- Do not mix with other waste streams unless permitted.

Step 1

Temporary Storage
- Store in a designated, cool, well-ventilated area.

Step 2

Professional Disposal
- Arrange for pickup by a licensed chemical waste disposal company.

Step 3
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Step-by-step chemical disposal process.

Disposal Protocol:

Collection: Collect waste in a suitable, closed container.[4]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[4]

Packaging: Containers can be triple rinsed and offered for recycling or reconditioning.

Alternatively, puncture the packaging to make it unusable and dispose of it in a sanitary

landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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